Cas no 1247026-31-8 ((4-Iodophenyl)(phenyl)acetonitrile)

4-Iodophenyl)(phenyl)acetonitrile is a versatile organic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both an iodophenyl and phenyl group attached to an acetonitrile moiety, makes it valuable for cross-coupling reactions, particularly in palladium-catalyzed processes such as Suzuki-Miyaura and Heck reactions. The iodine substituent enhances reactivity, enabling selective functionalization for advanced derivatization. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its utility in constructing complex aromatic frameworks makes it a preferred choice for researchers developing bioactive molecules or materials with tailored properties.

(4-Iodophenyl)(phenyl)acetonitrile structure

1247026-31-8 structure

Product Name:(4-Iodophenyl)(phenyl)acetonitrile

CAS No:1247026-31-8

MF:C₁₄H₁₀IN

MW:319.140375614166

MDL:MFCD24849133

CID:4691074

Update Time:2025-06-07

(4-Iodophenyl)(phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- (4-iodophenyl)(phenyl)acetonitrile
- benzeneacetonitrile, 4-iodo-alpha-phenyl-
- T5614
- (4-Iodophenyl)(phenyl)acetonitrile
- MDL： MFCD24849133
- Inchi： 1S/C14H10IN/c15-13-8-6-12(7-9-13)14(10-16)11-4-2-1-3-5-11/h1-9,14H
- InChI Key： FQBKDUCJNVVOES-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)C(C#N)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 253
XLogP3: 4
Topological Polar Surface Area: 23.8

(4-Iodophenyl)(phenyl)acetonitrile Pricemore >>

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